N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide

• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol
• IUPAC Name: N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide
• InChI: InChI=1S/C19H20N2O2/c1-11(2)18(22)20-15-7-8-17-16(10-15)21-19(23-17)14-6-5-12(3)13(4)9-14/h5-11H,1-4H3,(H,20,22)
• InChI Key: PEBWFCOQHWOFFA-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C(C)C)C

Description

N-[2-(3,4-dimethylphenyl)-1,3-benzoxazol-5-yl]-2-methylpropanamide, commonly known as DMBA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DMBA belongs to the class of benzoxazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. In

Scientific Research Applications

DMBA has been extensively studied for its potential applications in scientific research. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. DMBA has been used in various in vitro and in vivo studies to investigate its effects on different biological systems, including cancer cells, immune cells, and neuronal cells. DMBA has also been used as a fluorescent probe to detect amyloid fibrils in Alzheimer's disease.

Mechanism of Action

DMBA exerts its biological effects through various mechanisms of action. It has been shown to inhibit the activity of key enzymes involved in inflammation and cancer, such as cyclooxygenase-2 and matrix metalloproteinases. DMBA also exhibits antioxidant activity by scavenging free radicals and reducing oxidative stress. In addition, DMBA has been shown to induce apoptosis, or programmed cell death, in cancer cells by activating various signaling pathways.
Biochemical and Physiological Effects:
DMBA has been shown to exhibit a wide range of biochemical and physiological effects in various biological systems. In cancer cells, DMBA has been shown to inhibit cell proliferation, induce apoptosis, and inhibit the formation of new blood vessels. In immune cells, DMBA has been shown to modulate cytokine production and inhibit the activity of inflammatory enzymes. In neuronal cells, DMBA has been shown to protect against oxidative stress and prevent the formation of amyloid fibrils.

Advantages and Limitations for Lab Experiments

DMBA has several advantages for use in lab experiments. It is easy to synthesize and purify, and it exhibits a wide range of biological activities. DMBA can be used in various in vitro and in vivo studies to investigate its effects on different biological systems. However, there are also some limitations to the use of DMBA in lab experiments. It is a synthetic compound that may not accurately represent the complexity of natural biological systems. In addition, the effects of DMBA may vary depending on the concentration and duration of exposure.

Future Directions

There are several future directions for the study of DMBA. One potential area of research is the development of DMBA-based drugs for the treatment of cancer and other diseases. DMBA has already shown promising anticancer activity in various preclinical studies and may have potential as a therapeutic agent. Another area of research is the investigation of DMBA's effects on the immune system. DMBA has been shown to modulate cytokine production and inhibit the activity of inflammatory enzymes, which may have implications for the treatment of autoimmune diseases. Finally, the use of DMBA as a fluorescent probe for the detection of amyloid fibrils in Alzheimer's disease may have potential for the development of diagnostic tools and therapies.

Synthesis Methods

DMBA can be synthesized through a multi-step process that involves the condensation of 3,4-dimethylaniline and salicylaldehyde to form 2-(3,4-dimethylphenyl)-1,3-benzoxazole. The benzoxazole is then coupled with 2-methylpropanoyl chloride to form DMBA. The purity and yield of DMBA can be improved through various purification techniques, such as recrystallization and column chromatography.